Cas no 1550696-95-1 (N-cyclopropyl-4,5,6,7-tetrahydro-2H-isoindol-4-amine)

N-Cyclopropyl-4,5,6,7-tetrahydro-2H-isoindol-4-amine is a bicyclic amine derivative featuring a cyclopropyl substituent on the nitrogen atom. This compound is of interest in medicinal and synthetic chemistry due to its rigid, constrained structure, which can enhance binding affinity and selectivity in biologically active molecules. The tetrahydroisoindole core provides a versatile scaffold for further functionalization, while the cyclopropyl group may contribute to metabolic stability and improved pharmacokinetic properties. Its unique structural features make it a valuable intermediate for the development of pharmaceuticals, particularly in targeting central nervous system (CNS) disorders or enzyme modulation. The compound's synthetic accessibility and potential for derivatization further underscore its utility in drug discovery.
N-cyclopropyl-4,5,6,7-tetrahydro-2H-isoindol-4-amine structure
1550696-95-1 structure
Product Name:N-cyclopropyl-4,5,6,7-tetrahydro-2H-isoindol-4-amine
CAS No:1550696-95-1
MF:C11H16N2
MW:176.258142471313
CID:5274171
PubChem ID:83906177
Update Time:2025-06-11

N-cyclopropyl-4,5,6,7-tetrahydro-2H-isoindol-4-amine Chemical and Physical Properties

Names and Identifiers

    • N-Cyclopropyl-4,5,6,7-tetrahydro-2H-isoindol-4-amine
    • EN300-697706
    • 1550696-95-1
    • N-cyclopropyl-4,5,6,7-tetrahydro-2H-isoindol-4-amine
    • Inchi: 1S/C11H16N2/c1-2-8-6-12-7-10(8)11(3-1)13-9-4-5-9/h6-7,9,11-13H,1-5H2
    • InChI Key: WYUJLZSBIKANJT-UHFFFAOYSA-N
    • SMILES: N(C1C2=CNC=C2CCC1)C1CC1

Computed Properties

  • Exact Mass: 176.131348519g/mol
  • Monoisotopic Mass: 176.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 27.8Ų

Experimental Properties

  • Density: 1.13±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 343.0±30.0 °C(Predicted)
  • pka: 17.29±0.40(Predicted)

N-cyclopropyl-4,5,6,7-tetrahydro-2H-isoindol-4-amine Pricemore >>

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Additional information on N-cyclopropyl-4,5,6,7-tetrahydro-2H-isoindol-4-amine

Recent Advances in the Study of N-cyclopropyl-4,5,6,7-tetrahydro-2H-isoindol-4-amine (CAS: 1550696-95-1)

The compound N-cyclopropyl-4,5,6,7-tetrahydro-2H-isoindol-4-amine (CAS: 1550696-95-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the unique structural features of N-cyclopropyl-4,5,6,7-tetrahydro-2H-isoindol-4-amine, which contribute to its ability to interact with specific biological targets. The compound's cyclopropyl group and tetrahydroisoindole scaffold have been shown to enhance its binding affinity and selectivity, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action.

One of the key findings from recent research is the compound's potential as a modulator of neurotransmitter receptors. Preliminary in vitro and in vivo studies suggest that N-cyclopropyl-4,5,6,7-tetrahydro-2H-isoindol-4-amine exhibits significant activity at serotonin and dopamine receptors, which could have implications for treating neurological disorders such as depression and Parkinson's disease. Additionally, its pharmacokinetic properties, including metabolic stability and blood-brain barrier penetration, have been characterized in detail.

Another area of interest is the compound's role in cancer therapy. Recent investigations have revealed that N-cyclopropyl-4,5,6,7-tetrahydro-2H-isoindol-4-amine can inhibit specific signaling pathways involved in tumor growth and metastasis. These findings are supported by data from cell-based assays and animal models, which demonstrate its efficacy in reducing tumor burden and improving survival rates. Further studies are underway to optimize its therapeutic index and minimize off-target effects.

In terms of synthesis, recent advancements have focused on improving the yield and scalability of N-cyclopropyl-4,5,6,7-tetrahydro-2H-isoindol-4-amine production. Novel catalytic methods and green chemistry approaches have been developed to streamline its synthesis, making it more accessible for large-scale applications. These innovations are expected to facilitate further preclinical and clinical studies.

Despite these promising developments, challenges remain in translating the compound's potential into clinical applications. Issues such as formulation stability, toxicity profiles, and regulatory compliance need to be addressed. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound's development.

In conclusion, N-cyclopropyl-4,5,6,7-tetrahydro-2H-isoindol-4-amine (CAS: 1550696-95-1) represents a promising candidate for therapeutic intervention in neurological and oncological disorders. Continued research and development efforts are warranted to fully exploit its potential and bring it closer to clinical use.

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